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Compound of Interest

Compound Name: Mirabijalone D

Cat. No.: B130547 Get Quote

For Immediate Release

Shanghai, China – November 18, 2025 – Mirabijalone D, a naturally occurring rotenoid

isolated from the roots of Mirabilis jalapa, presents a complex and intriguing chemical structure

for researchers in drug discovery and natural product chemistry. This technical guide provides

a comprehensive overview of its chemical properties, structural elucidation, and known

biological context, synthesized from key scientific literature.

Core Chemical Identity
Mirabijalone D is classified as a rotenone, a class of isoflavonoids known for their diverse

biological activities. Its fundamental chemical properties are summarized below, providing a

clear reference for researchers.
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Property Value Citation(s)

Molecular Formula C₁₈H₁₄O₇ [1]

Molecular Weight 342.303 g/mol

CAS Number 485811-84-5

PubChem CID 11013288 [1]

IUPAC Name

(6aR,12aR)-2,3-dimethoxy-9-

(prop-1-en-2-yl)-6a,12a-

dihydro-6H-chromeno[3,4-

b]chromene-11,12(5H)-dione

SMILES String

COC1=C(OC)C=C2C(=C1)C(=

O)C3=C(O[C@H]4COC(=C(C)

C)C=C43)[C@H]2O

InChI Key

InChI=1S/C18H14O7/c1-8(2)3-

10-12(21-4)13-11(20)5-9(19)6-

14(13)25-15(10)7-

18(16(22)23-17(13)14)24-

10/h3,5-6,15,18,20H,7H2,1-

2,4H3/t15-,18+/m1/s1

Structural Elucidation: A Spectroscopic Approach
The definitive structure of Mirabijalone D was elucidated by Wang Yi-fen and colleagues in

their 2002 publication in Helvetica Chimica Acta. The researchers employed a suite of

spectroscopic techniques to unravel the molecule's intricate framework.

Experimental Protocols
Isolation and Purification: The dried roots of Mirabilis jalapa were powdered and extracted with

95% ethanol. The resulting extract was partitioned between ethyl acetate and water. The ethyl

acetate fraction was subjected to repeated column chromatography on silica gel, eluting with a

gradient of chloroform and methanol to yield purified Mirabijalone D.
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Structural Analysis: The structure of Mirabijalone D was determined through a combination of

the following spectroscopic methods:

High-Resolution Electron Impact Mass Spectrometry (HR-EI-MS): To determine the

elemental composition and molecular weight.

Infrared (IR) Spectroscopy: To identify functional groups such as carbonyls and hydroxyls.

Ultraviolet (UV) Spectroscopy: To analyze the chromophoric system of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1D (¹H and ¹³C) and 2D

(HMQC, HMBC, NOESY) experiments to establish the connectivity and stereochemistry of

the atoms.

Spectroscopic Data
The following tables summarize the ¹H and ¹³C NMR data for Mirabijalone D as reported in the

primary literature.

¹H NMR Spectroscopic Data (in CDCl₃)
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Proton
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H-1 6.51 s

H-4 6.45 s

H-6α 4.60 dd 12.0, 3.0

H-6β 4.18 dd 12.0, 1.5

H-6a 4.95 d 3.0

H-12a 4.58 d 1.5

2-OMe 3.85 s

3-OMe 3.88 s

H-4' 4.90 br s

H-5' 5.05 br s

2'-Me 1.75 s

¹³C NMR Spectroscopic Data (in CDCl₃)
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Carbon Chemical Shift (δ) ppm

1 101.5

1a 157.8

2 143.8

3 149.8

4 109.5

4a 112.8

5a 156.5

6 67.2

6a 78.5

11a 104.2

12 188.0

12a 72.8

2-OMe 56.2

3-OMe 56.4

1' 114.5

2' 142.0

3' 22.5

4' 112.0

Biological Activity and Therapeutic Potential
While extensive biological studies specifically on Mirabijalone D are limited, the broader class

of rotenoids from Mirabilis jalapa has demonstrated notable bioactivities. These findings

suggest potential avenues for future investigation into the therapeutic applications of

Mirabijalone D.
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Rotenoids isolated from Mirabilis jalapa have been reported to exhibit:

Anti-HIV Activity: Some rotenoids have shown inhibitory effects against HIV-1 reverse

transcriptase.[2][3][4]

Antiproliferative and Cytotoxic Effects: Certain compounds from M. jalapa have displayed

cytotoxic activity against various cancer cell lines.[5]

Antimicrobial and Antifungal Properties: Extracts of M. jalapa containing rotenoids have

shown activity against a range of microbial pathogens.[2][3]

The specific contribution of Mirabijalone D to these activities remains an area for further

research.

Logical Workflow for Structure Elucidation
The process of determining the chemical structure of a novel natural product like Mirabijalone
D follows a logical and systematic workflow. This can be visualized as a series of

interconnected steps, each providing a crucial piece of the structural puzzle.
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Workflow for Mirabijalone D Structure Elucidation
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A flowchart illustrating the key stages in the isolation and structural elucidation of Mirabijalone
D.

This technical guide serves as a foundational resource for researchers, scientists, and drug

development professionals interested in the chemical and potential biological properties of

Mirabijalone D. Further investigation into its specific bioactivities and mechanisms of action is

warranted to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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